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Compound of Interest

Compound Name: 5-Hexynamide, N-phenyl-

Cat. No.: B15162032 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 5-Hexynamide, N-phenyl- was found.

The following information is based on the closely related compound Hexanamide, N-phenyl-,

and general data for N-phenyl amides and phenols. This guidance should be used as a

preliminary safety reference only. It is imperative to obtain the specific SDS from the

manufacturer before handling this compound.

This document provides essential safety, handling, and disposal information for 5-
Hexynamide, N-phenyl-, targeting researchers, scientists, and drug development

professionals. The procedural guidance aims to answer specific operational questions and

establish a foundation for safe laboratory practices.

Physicochemical and Toxicological Data
The following tables summarize key data points extrapolated from structurally similar

compounds. These values should be considered estimates and require verification with a

substance-specific SDS.

Table 1: Physical and Chemical Properties (Based on Hexanamide, N-phenyl-)
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Property Value Source

Molecular Formula C₁₂H₁₃NO -

Molecular Weight 187.24 g/mol -

Appearance Solid (presumed) -

Boiling Point Not available -

Melting Point Not available -

Solubility Insoluble in water (presumed) -

Table 2: Toxicological Profile (Based on Phenol and N-phenyl compounds)[1][2][3]

Parameter Value Species Route

LD₅₀ (Oral) 317 mg/kg Rat -

LD₅₀ (Dermal) 669 mg/kg Rat -

LC₅₀ (Inhalation) 316 mg/m³ Rat -

Target Organs

Central nervous

system, kidneys, liver,

skin

- -

Table 3: Exposure Limits (Based on Phenol)[3]

Organization Limit Duration

OSHA PEL 5 ppm 8-hour TWA

NIOSH REL 5 ppm 10-hour TWA

NIOSH IDLH 250 ppm -

Personal Protective Equipment (PPE)
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A comprehensive PPE plan is critical when handling 5-Hexynamide, N-phenyl-. The following

table outlines the minimum required PPE.

Table 4: Recommended Personal Protective Equipment

Body Part Equipment Specification

Hands Chemical-resistant gloves
Nitrile or neoprene, inspect

before use

Eyes/Face
Safety glasses with side

shields or goggles; face shield

Use a face shield when there

is a splash hazard

Body Laboratory coat Flame-retardant, fully buttoned

Respiratory NIOSH-approved respirator

Required if working outside a

fume hood or if dust/aerosol

generation is likely

Operational and Disposal Plans
Strict adherence to the following protocols is mandatory for the safe handling and disposal of 5-
Hexynamide, N-phenyl-.

Experimental Workflow for Safe Handling
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Preparation

Handling

Cleanup & Disposal

Review SDS

Don PPE

Verify Fume Hood Function

Weigh in Fume Hood

Use Spatula for Transfer

Dissolve in Appropriate Solvent

Decontaminate Surfaces

Segregate Waste

Dispose via HazWaste Program

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 5-Hexynamide, N-phenyl-.
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Step-by-Step Handling Protocol:

Pre-Handling:

Thoroughly review the Safety Data Sheet.

Ensure a chemical fume hood is operational and certified.

Don all required Personal Protective Equipment (PPE) as specified in Table 4.

Prepare all necessary equipment and reagents within the fume hood to minimize

movement of hazardous materials.

Handling:

Conduct all manipulations of 5-Hexynamide, N-phenyl- within a certified chemical fume

hood.

Weigh the solid compound carefully to avoid generating dust.

Use a dedicated spatula for transfers.

If making a solution, add the solid to the solvent slowly.

Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with the

compound using an appropriate solvent (e.g., ethanol), followed by soap and water.

Remove PPE in the correct order to avoid cross-contamination.

Emergency Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.
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Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Disposal Plan:

Waste Segregation: All solid waste contaminated with 5-Hexynamide, N-phenyl- (e.g.,

weigh boats, contaminated gloves, paper towels) must be collected in a dedicated, labeled

hazardous waste container.

Liquid Waste: Solutions containing 5-Hexynamide, N-phenyl- must be collected in a

separate, labeled hazardous waste container. Do not mix with other waste streams unless

compatibility has been confirmed.

Disposal: All waste must be disposed of through the institution's hazardous waste

management program. Follow all local, state, and federal regulations.

Logical Relationships for Safe Handling
The following diagram illustrates the critical relationships between hazard identification, control

measures, and emergency response.

Safe Handling Logic

Hazard Identification
Toxicity (Inhalation, Dermal, Oral)

Irritation (Skin, Eyes)
Control Measures

Engineering (Fume Hood)

Administrative (SOPs)

PPE (Gloves, Goggles)

Emergency Response

First Aid (Flush, Fresh Air)

Spill Control

Medical Attention

Click to download full resolution via product page

Caption: Logical Flow for Mitigating Chemical Hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15162032?utm_src=pdf-custom-synthesis
https://www.ncbi.nlm.nih.gov/books/NBK542311/
https://www.gov.uk/government/publications/phenol-properties-incident-management-and-toxicology/phenol-toxicological-overview
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=144&toxid=27
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=144&toxid=27
https://www.benchchem.com/product/b15162032#personal-protective-equipment-for-handling-5-hexynamide-n-phenyl
https://www.benchchem.com/product/b15162032#personal-protective-equipment-for-handling-5-hexynamide-n-phenyl
https://www.benchchem.com/product/b15162032#personal-protective-equipment-for-handling-5-hexynamide-n-phenyl
https://www.benchchem.com/product/b15162032#personal-protective-equipment-for-handling-5-hexynamide-n-phenyl
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15162032?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15162032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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